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Compound of Interest

Compound Name: 1-Bromo-6-chlorohexane

Cat. No.: B1265839 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-6-chlorohexane
This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 1-Bromo-6-chlorohexane. Adherence to these procedures is critical

for ensuring a safe laboratory environment for researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-6-chlorohexane is classified as a substance that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2][3] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Engineering Controls:

Work in a well-ventilated area.[1]

Use local exhaust ventilation to minimize airborne concentrations.[1]

Facilities must be equipped with an eyewash station and a safety shower.[1][2]
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Recommended Personal Protective Equipment:

Body Part Equipment Standard/Specification

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for larger

quantities or splash risks.

OSHA 29 CFR 1910.133 or EU

EN166[1]

Skin

Protective gloves (e.g., nitrile

rubber). Protective clothing to

prevent skin contact.

Inspect gloves before use.[2]

[4]

Respiratory

A vapor respirator or a NIOSH-

approved respirator is

recommended if ventilation is

inadequate or for spill

response.

Follow local and national

regulations.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromo-6-chlorohexane is

provided below for easy reference.
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Property Value

CAS Number 6294-17-3[1][2][3][5]

Molecular Formula C₆H₁₂BrCl[2][3][5]

Molecular Weight 199.52 g/mol [2]

Appearance Colorless to light yellow clear liquid[4]

Boiling Point 109-110 °C at 2-3 hPa[4]

Flash Point 101 °C (213.8 °F) - closed cup[4]

Density 1.337 g/cm³ at 25 °C[4]

Refractive Index n20/D 1.481 (lit.)

Handling and Storage Protocol
Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety

Data Sheet (SDS) thoroughly.

Dispensing: Avoid breathing vapors, mist, or gas.[1][4] Handle in a chemical fume hood.

Contact Avoidance: Prevent contact with skin, eyes, and clothing.[1]

Hygiene: Wash hands thoroughly after handling the product, before breaks, and at the end of

the workday.[1] Do not eat, drink, or smoke in the work area.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed when not in use.[1][4]

Store locked up and away from incompatible materials such as oxidizing agents.[1][2]
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First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor if you feel unwell.[1]

Spill and Disposal Plan
Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[1]

Absorption: Absorb the spill with an inert, non-combustible material such as dry sand, earth,

or vermiculite.[2]
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Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[1]

Decontamination: Clean the spill area thoroughly.

Waste Disposal:

Disposal of 1-Bromo-6-chlorohexane and its containers must be in accordance with all

applicable federal, state, and local regulations.[1]

It is the responsibility of the waste generator to determine the proper waste classification and

disposal methods.[1]

Do not allow the product to enter drains, waterways, or soil.[1]

Consider dissolving the material in a combustible solvent and burning it in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Dispose of the container as unused product; do not reuse empty containers.[1]
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Workflow for 1-Bromo-6-chlorohexane Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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